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Compound of Interest

Compound Name: Petalosa

Cat. No.: B1246831 Get Quote

A comprehensive investigation into the scientific literature and chemical databases reveals that

the compound "Petalosa," identified by the molecular formula C10H18O10 and the IUPAC

name (2R,3S,4S,4aR,6S,7R,8R,8aS)-2,6-bis(hydroxymethyl)-2,3,4,6,7,8-hexahydropyrano[3,2-

b]pyran-3,4,4a,7,8,8a-hexol, is not currently associated with any known natural sources.

Despite its listing in chemical repositories such as PubChem, there is a conspicuous absence

of published data detailing its isolation from any plant, animal, marine organism, or

microorganism.

Initial searches for "Petalosa" yielded a single entry in the PubChem database, providing its

chemical structure and basic properties. However, this entry lacks any information regarding

the compound's origin, whether from a natural source or through synthetic production.

Subsequent, more targeted searches using the compound's full IUPAC name and molecular

formula in extensive scientific databases failed to uncover any research papers, reviews, or

patents describing its discovery in nature.

The core of "Petalosa's" structure is a pyranopyran ring system, a motif found in a variety of

marine natural products. These compounds, often isolated from marine invertebrates like

sponges and tunicates, as well as marine-derived fungi and bacteria, are known to exhibit a

wide range of biological activities. However, a thorough review of literature on bioactive

pyranopyran derivatives from marine organisms did not yield any mention of "Petalosa" or any

compound with its specific stereochemistry and substitution pattern.

This lack of evidence leads to several possibilities:
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Synthetic Origin: "Petalosa" may be a compound that has been synthesized in a laboratory

for research purposes, and a trivial name was assigned to it. Its presence in a chemical

database like PubChem does not necessarily imply a natural origin.

Recent, Undocumented Discovery: It is conceivable that "Petalosa" is a very recent

discovery from a natural source, and the findings have not yet been published or become

widely indexed in scientific search engines.

Alternative Nomenclature: The compound might be known in the scientific literature under a

different, more systematic name, and "Petalosa" is a less common trivial name that has not

been cross-referenced in public databases.

Conclusion for Researchers, Scientists, and Drug Development Professionals

Given the current state of available information, any research or drug development efforts

concerning "Petalosa" should proceed with the working assumption that it is not a readily

available natural product. Professionals seeking to work with this compound would likely need

to pursue its total synthesis.

Further investigation could involve searching for patents that may include this structure, as it

might be part of a proprietary collection of compounds. Additionally, monitoring new

publications in the field of natural product chemistry, particularly those focusing on marine

organisms, may eventually shed light on a natural source if one exists.

Until such information becomes available, a technical guide on the natural sources, isolation

protocols, and biological pathways of "Petalosa" cannot be constructed. The scientific

community awaits any future publications that might disclose the origins of this unique

pyranopyran derivative.

To cite this document: BenchChem. [The Compound "Petalosa": An Inquiry into its Natural
Origins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246831#natural-sources-of-the-compound-petalosa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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